Cas no 2680708-71-6 (3,3,3-Trifluoro-2-(2-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3,3,3-Trifluoro-2-(2-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680708-71-6
• MF: C₁₁H₆F₇NO₃
• MW: 333.159067630768
• CID: 5622759
• PubChem ID: 165939491
• Update Time: 2025-07-19

3,3,3-Trifluoro-2-(2-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680708-71-6
• EN300-28295971
• 3,3,3-trifluoro-2-(2-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid
• 3,3,3-Trifluoro-2-(2-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C11H6F7NO3/c12-6-4-2-1-3-5(6)9(8(21)22,11(16,17)18)19-7(20)10(13,14)15/h1-4H,(H,19,20)(H,21,22)
• InChI Key： OGNVXCGVJFOLIP-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C1C=CC=CC=1F)NC(C(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 333.02359019g/mol
• Monoisotopic Mass: 333.02359019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.4Ų

Additional information on 3,3,3-Trifluoro-2-(2-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid

Research Brief on 3,3,3-Trifluoro-2-(2-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic Acid (CAS: 2680708-71-6)

The compound 3,3,3-Trifluoro-2-(2-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 2680708-71-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of fluorinated pharmaceuticals. The presence of multiple fluorine atoms in its structure enhances its metabolic stability and bioavailability, making it a promising candidate for the development of novel therapeutics. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and fluorination reactions, to optimize the production of this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated that 3,3,3-Trifluoro-2-(2-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent findings suggest that this compound can selectively inhibit cyclooxygenase-2 (COX-2) and other pro-inflammatory enzymes, positioning it as a potential lead compound for anti-inflammatory drug development.

Furthermore, the compound's unique chemical properties have been explored in the context of drug delivery systems. Its ability to form stable complexes with various biomolecules has been leveraged to enhance the targeted delivery of therapeutic agents. Recent advancements in nanotechnology have utilized this compound to design fluorinated nanoparticles, which exhibit improved tissue penetration and reduced systemic toxicity.

Despite these promising developments, challenges remain in the large-scale synthesis and clinical translation of this compound. Researchers are actively investigating strategies to overcome these hurdles, including the development of greener synthetic routes and the optimization of pharmacokinetic profiles. Collaborative efforts between academia and industry are expected to accelerate the progress of this compound from the bench to the bedside.

In conclusion, 3,3,3-Trifluoro-2-(2-fluorophenyl)-2-(2,2,2-trifluoroacetamido)propanoic acid (CAS: 2680708-71-6) represents a versatile and promising candidate in the realm of chemical biology and pharmaceutical research. Its unique structural features and biological activities underscore its potential as a therapeutic agent and a valuable tool for drug discovery. Continued research and development efforts will be crucial to fully unlock its therapeutic potential and address the existing challenges.